Cas no 139564-41-3 (2-Pyrrolidinone, 5-(1-methylethyl)-, (S)-)

• Product Name: 2-Pyrrolidinone, 5-(1-methylethyl)-, (S)-
• CAS No: 139564-41-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD19220105
• CID: 1288936
• PubChem ID: 13082303
• Update Time: 2025-04-20

2-Pyrrolidinone, 5-(1-methylethyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-(1-methylethyl)-, (S)-
• (S)-5-Isopropyl-pyrrolidin-2-one
• (5S)-5-isopropylpyrrolidin-2-one
• (5S)-5-propan-2-ylpyrrolidin-2-one
• (5S)-5-(1-Methylethyl)-2-pyrrolidinone
• EN300-7134968
• (5S)-5-(Propan-2-yl)pyrrolidin-2-one
• PS-18618
• 2-Pyrrolidinone, 5-(1-methylethyl)-, (5S)-
• MFCD19220105
• AKOS006359613
• (S)-5-Isopropylpyrrolidin-2-one
• DB-235192
• (r,s)-5-isopropyl-pyrrolidin-2-one
• 139564-41-3
• SCHEMBL14749809
• AT19193

• MDL： MFCD19220105
• Inchi： 1S/C7H13NO/c1-5(2)6-3-4-7(9)8-6/h5-6H,3-4H2,1-2H3,(H,8,9)/t6-/m0/s1
• InChI Key： IASLVFGXHJQWAB-LURJTMIESA-N
• SMILES： O=C1CC[C@@H](C(C)C)N1

Computed Properties

• Exact Mass: 127.09979
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine-2-ones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Pyrrolidine-2-ones